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Cat. No.: B1662804 Get Quote

Introduction

Avadomide (CC-122) is a novel, small-molecule, orally active Cereblon (CRBN) E3 ligase

modulator (CELMoD) with demonstrated anti-tumor and immunomodulatory activities.[1][2] As

a "molecular glue," Avadomide binds to the CRBN substrate receptor of the Cullin-4 RING E3

ubiquitin ligase complex (CRL4^CRBN^).[3][4] This binding event induces a conformational

change that promotes the recruitment and subsequent ubiquitination of neosubstrates,

primarily the hematopoietic transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[1][5] The

marking of these proteins with ubiquitin tags them for rapid degradation by the proteasome.[3]

[6]

The degradation of Ikaros and Aiolos, which act as transcriptional repressors, leads to two key

downstream effects: direct anti-cancer activity through the induction of apoptosis in malignant

B-cells and potent immune system activation.[3][5][7] The immunomodulatory effects include

the co-stimulation of T-cells and Natural Killer (NK) cells, driven by the de-repression of genes

such as Interleukin-2 (IL-2).[1][6] These dual mechanisms make Avadomide a compound of

significant interest for research in hematological malignancies, particularly Diffuse Large B-cell

Lymphoma (DLBCL).[3][7]

These application notes provide essential protocols for the preparation, storage, and in vitro

use of Avadomide, tailored for researchers, scientists, and drug development professionals.
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Proper handling and storage of Avadomide are critical to ensure its stability and the

reproducibility of experimental results.

Property Value Reference

Molecular Formula C₁₄H₁₄N₄O₃ [6]

Molecular Weight 286.29 g/mol [6][8]

CAS Number 1015474-32-4 [8]

Solubility
DMSO: ≥ 57 mg/mL (199.09

mM)
[8]

Storage Condition Duration Reference

Powder (Solid Form) 3 years at -20°C [8]

Stock Solution (in DMSO) 1 year at -80°C [8]

1 month at -20°C [8][9]

Note: To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to

aliquot stock solutions into single-use volumes.[8][10]

Preparation of Avadomide Stock Solutions
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of Avadomide.[8]

Protocol 2.1: Preparation of a 10 mM Avadomide Stock Solution in DMSO

Materials:

Avadomide powder (MW: 286.29 g/mol )

Anhydrous/molecular sieve-dried DMSO

Sterile, amber, or light-protecting microcentrifuge tubes
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Calibrated analytical balance

Vortex mixer and/or sonicator

Procedure:

Calculation: To prepare 1 mL of a 10 mM stock solution, weigh out 2.863 mg of Avadomide
powder (Calculation: 10 mmol/L * 1 L/1000 mL * 286.29 g/mol * 1000 mg/g = 2.863 mg/mL).

Weighing: Carefully weigh the calculated amount of Avadomide powder and place it into a

sterile microcentrifuge tube.

Dissolving: Add 1 mL of anhydrous DMSO to the tube containing the Avadomide powder.

Solubilization: Cap the tube tightly and vortex thoroughly. If necessary, briefly sonicate the

solution in a water bath to ensure complete dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots (e.g., 10-20 µL) in

sterile, light-protected tubes. This minimizes contamination and degradation from repeated

freeze-thaw cycles.[11]

Storage: Clearly label the aliquots with the compound name, concentration (10 mM), solvent

(DMSO), and preparation date. Store immediately at -80°C for long-term stability.[8]
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Stock Solution Preparation

Aliquoting & Storage

Weigh 2.86 mg
Avadomide Powder

Add 1 mL
Anhydrous DMSO

Vortex / Sonicate
Until Dissolved

Aliquot into Single-Use
Light-Protected Tubes

Store at -80°C
(Long-Term)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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